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Compound of Interest

Compound Name: 4-Acetylpicolinaldehyde
CAS No.: 20857-19-6
Cat. No.: B3251273
Get Quote
. J

Chemical Identity & Molecular Architecture

Target Molecule: 4-Acetylpicolinaldehyde Synonyms: 4-Acetylpyridine-2-carboxaldehyde; 2-
Formyl-4-acetylpyridine CAS Registry Number: 520857-19-6 Molecular Formula: CsH7NOz2
Molecular Weight: 149.15 g/mol

Structural Analysis for Reactivity

To understand the safety profile of this molecule, one must first understand its electronic
environment. It is a pyridine ring substituted with two electron-withdrawing groups:

e Position 2 (Ortho): An aldehyde group (-CHO). This is the primary site of instability. It is
highly susceptible to oxidation (to picolinic acid derivatives) and nucleophilic attack (Schiff
base formation).

o Position 4 (Para): An acetyl group (-COCH?s).[1][2] This ketone is less reactive than the
aldehyde but contributes to the overall electron deficiency of the pyridine ring, increasing the
molecule's susceptibility to nucleophilic aromatic substitution or addition.
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Implication for Researchers: This compound is not merely a static reagent; it is a bifunctional
electrophile. Handling protocols must account for its tendency to polymerize or oxidize upon
exposure to air and moisture.

Comprehensive Hazard Assessment (GHS
Framework)

Note: As a specialized research chemical, specific toxicological monographs (e.g., REACH
dossiers) may be limited. The following classifications are derived from validated Structure-
Activity Relationships (SAR) of analogous pyridine aldehydes (e.g., 2-Pyridinecarboxaldehyde,
CAS 1121-60-4).

Predicted GHS Classification

Hazard Class Category Hazard Statement Code

Harmful if swallowed.

Acute Toxicity (Oral) Cat4 3] H302
Skin Causes skin irritation.
_ o Cat 2 H315

Corrosion/Irritation [11[4115]
Serious Eye Causes serious eye

o Cat 2A o H319
Damage/Irritation irritation.[1][4][5]
STOT - Single May cause respirato

J Cat 3 o Y ) P i H335
Exposure irritation.[1][6]

Toxicological Mechanism

e Cellular Interaction: Pyridine aldehydes can form Schiff bases with amine groups on proteins
and DNA, leading to cytotoxicity.

o Metabolic Pathway: Likely metabolized via oxidation to 4-acetylpicolinic acid, which is more
water-soluble and excreted renally.

e Sensitization Potential: Like many pyridine derivatives, repeated dermal contact may induce
sensitization.
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Strategic Handling & Stability Protocols

The "Cold Chain" Imperative: Unlike simple ketones, the aldehyde moiety at the 2-position is
prone to Cannizzaro reactions (disproportionation into alcohol and acid) under basic conditions
and autoxidation in air.

Storage & Preservation Workflow

o Atmosphere: Must be stored under Argon or Nitrogen. COz: is insufficient due to potential
reactivity with moisture.

e Temperature: Maintain at 2—8°C.

o Container: Amber glass with a Teflon-lined septum. Avoid metal containers which may
catalyze oxidation.

Purity Verification (Self-Validating Protocol)

Before using this reagent in critical synthesis (e.g., MOF ligand construction), verify purity using
H-NMR.

e Check Signal: Look for the aldehyde proton singlet around 10.0-10.2 ppm.

e Impurity Flag: A broad singlet around 11-13 ppm indicates oxidation to the carboxylic acid
(4-acetylpicolinic acid).

Experimental Workflow Visualization

The following diagram illustrates the critical reactivity pathways that dictate safety and handling
requirements.
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Caption: Figure 1. Reactivity profile showing degradation pathways (Red/Yellow) vs. desired
synthetic utility (Green).

Emergency Response Protocols
Spill Management (Laboratory Scale)

If a spill occurs (< 100 mL), follow this neutralization logic:
» |solate: Evacuate the immediate area (3—-5 meters).
+ PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.
» Neutralization:
o Do not use water initially (spreads the organic layer).

o Absorb with vermiculite or sand.
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o Optional: Treat the absorbed material with a dilute sodium bisulfite solution (NaHSOs) to
form the bisulfite adduct, effectively quenching the reactive aldehyde.

o Disposal: Collect in a sealed container labeled "Aldehyde Waste - Toxic."

First Aid Measures

Exposure Route Immediate Action Rationale

_ Pyridine vapors are CNS
) Move to fresh air; supplement )
Inhalation ] o depressants and respiratory
O: if breathing is labored.[7][8] N
irritants.

) Ethanol may increase skin
_ Wash with soap and water for . _
Skin Contact ) permeability, enhancing
15 mins. Do not use ethanol. .
absorption.

) ] ) Aldehydes can cause corneal
Rinse with water for 15 mins, o ) o
Eye Contact o ) clouding; immediate dilution is
lifting eyelids.[7] N
critical.

_ , Risk of aspiration pneumonia;
) Rinse mouth. Do not induce ]
Ingestion N aldehydes are corrosive to
vomiting. _
esophageal tissue.

Incident Response Logic

The following decision tree guides the response to an exposure event.
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Caption: Figure 2. Incident response workflow emphasizing immediate dilution and information
transfer to medical personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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